Sulfuric acid, di(pentylamine) salt

• CAS No.: 73200-62-1
• Molecular Formula: C10H28N2O4S
• Molecular Weight: 272.41 g/mol
• IUPAC Name: pentan-1-amine;sulfuric acid
• InChI: InChI=1S/2C5H13N.H2O4S/c2*1-2-3-4-5-6;1-5(2,3)4/h2*2-6H2,1H3;(H2,1,2,3,4)
• InChI Key: CPZDJDCKDKBJKJ-UHFFFAOYSA-N
• SMILES: CCCCCN.CCCCCN.OS(=O)(=O)O
• Related CAS: 110-58-7 (Parent)

Description

Sulfuric acid, di(pentylamine) salt is a neutralized sulfate salt formed by the reaction of sulfuric acid (H₂SO₄) with two equivalents of pentylamine (C₅H₁₁NH₂). The compound’s structure consists of a sulfate anion (SO₄²⁻) and two protonated pentylammonium cations (C₅H₁₁NH₃⁺). This salt is typically synthesized through acid-base neutralization, where the amine acts as a base to deprotonate sulfuric acid.

Key inferred properties include:

• Solubility: Likely soluble in polar solvents (e.g., water, ethanol) due to ionic character.
• Acidity: Neutral pH in aqueous solutions, contrasting with strong acidic catalysts like molybdate sulfuric acid (MSA) .
• Stability: Expected to decompose at elevated temperatures, similar to other ammonium sulfates.

Comparison with Similar Compounds

Contrast with Di(pentylamine) Salt :

• MSA operates under heterogeneous conditions, while the di(pentylamine) salt would function homogeneously in solution.

Silica Sulfuric Acid (SSA)

• Structure : Sulfuric acid immobilized on silica gel .
• Acidity : Comparable to concentrated H₂SO₄ (pKa ~ -3), enabling efficient synthesis of gem-bisamides via aldehyde activation .
• Performance : Outperforms commercial H₂SO₄ in selectivity and reaction time for bisamide formation (90% yield vs. 70% with H₂SO₄) .

Contrast with Di(pentylamine) Salt :

• SSA is a solid superacid, while the di(pentylamine) salt lacks acidic protons.
• SSA’s applications focus on electrophilic activation, whereas the di(pentylamine) salt may serve as a surfactant or coupling agent (e.g., in DWCNT biotinylation) .

Diphenylamine-4-sulfonic Acid Sodium Salt

• Structure : A sulfonic acid salt with a sodium counterion .
• Properties : Powder form, stable at ambient conditions, with <0.5% sulfate impurities .
• Applications : Analytical reagent for stains and indicators due to its aromatic sulfonate structure .

Contrast with Di(pentylamine) Salt :

• The sulfonic acid group (-SO₃H) in diphenylamine derivatives confers higher thermal stability and acidity compared to sulfate salts.
• The di(pentylamine) salt’s aliphatic chain may enhance solubility in organic solvents, unlike the aromatic sulfonate .

Concentrated Sulfuric Acid (H₂SO₄)

• Properties : 18 M concentration, freezing point of +3°C (98% solution), decomposes at 290°C .
• Applications : Used in COD testing, nitration reactions, and as a dehydrating agent .

Contrast with Di(pentylamine) Salt :

• Concentrated H₂SO₄ is a corrosive liquid with extreme acidity (pKa ~ -3), while the di(pentylamine) salt is a mild, non-corrosive solid.
• H₂SO₄’s role in industrial processes (e.g., esterification) is irreplaceable, whereas the di(pentylamine) salt has niche applications in surface functionalization .

Comparative Data Table

Property	Di(pentylamine) Sulfate	MSA	SSA	Diphenylamine-4-sulfonate
Acidity (pKa)	Neutral (~7)	<1	~-3	~1 (sulfonic acid)
Physical State	Solid (hypothetical)	Solid	Solid	Powder
Solubility	Polar solvents	Insoluble	Insoluble	Water, ethanol
Catalytic Activity	None	High	High	None
Key Application	Biochemical coupling	Heterocycle synthesis	Bisamide synthesis	Analytical reagent

Research Findings and Limitations

• Gaps in Literature : Direct studies on di(pentylamine) sulfate are absent in the provided evidence. Comparisons are extrapolated from structurally related compounds.
• Hypothetical Applications: Potential uses include bioconjugation (as in DWCNT functionalization with pentylamine derivatives) or as an ionic liquid precursor .
• Stability Concerns : Unlike MSA or SSA, the di(pentylamine) salt may hydrolyze under acidic or basic conditions, limiting its utility in harsh reactions.